Cas no 1261881-80-4 (3-Bromo-2-hydroxypyridine-5-sulfonyl chloride)
3-Bromo-2-hydroxypyridine-5-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2-hydroxypyridine-5-sulfonyl chloride
-
- Inchi: 1S/C5H3BrClNO3S/c6-4-1-3(12(7,10)11)2-8-5(4)9/h1-2H,(H,8,9)
- InChI Key: RPVDMJRLZWZSNO-UHFFFAOYSA-N
- SMILES: BrC1C(NC=C(C=1)S(=O)(=O)Cl)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 378
- XLogP3: 0.8
- Topological Polar Surface Area: 71.6
3-Bromo-2-hydroxypyridine-5-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024001365-250mg |
3-Bromo-2-hydroxypyridine-5-sulfonyl chloride |
1261881-80-4 | 97% | 250mg |
$673.20 | 2022-04-03 | |
| Alichem | A024001365-500mg |
3-Bromo-2-hydroxypyridine-5-sulfonyl chloride |
1261881-80-4 | 97% | 500mg |
$940.80 | 2022-04-03 | |
| Alichem | A024001365-1g |
3-Bromo-2-hydroxypyridine-5-sulfonyl chloride |
1261881-80-4 | 97% | 1g |
$1,629.60 | 2022-04-03 | |
| 1PlusChem | 1P027VSE-50mg |
5-bromo-6-hydroxypyridine-3-sulfonyl chloride |
1261881-80-4 | 95% | 50mg |
$300.00 | 2024-07-09 | |
| 1PlusChem | 1P027VSE-100mg |
5-bromo-6-hydroxypyridine-3-sulfonyl chloride |
1261881-80-4 | 95% | 100mg |
$418.00 | 2024-07-09 | |
| 1PlusChem | 1P027VSE-250mg |
5-bromo-6-hydroxypyridine-3-sulfonyl chloride |
1261881-80-4 | 95% | 250mg |
$588.00 | 2024-07-09 | |
| 1PlusChem | 1P027VSE-500mg |
5-bromo-6-hydroxypyridine-3-sulfonyl chloride |
1261881-80-4 | 95% | 500mg |
$888.00 | 2024-07-09 | |
| 1PlusChem | 1P027VSE-1g |
5-bromo-6-hydroxypyridine-3-sulfonyl chloride |
1261881-80-4 | 95% | 1g |
$1122.00 | 2024-07-09 | |
| 1PlusChem | 1P027VSE-2.5g |
5-bromo-6-hydroxypyridine-3-sulfonyl chloride |
1261881-80-4 | 95% | 2.5g |
$2139.00 | 2024-07-09 | |
| 1PlusChem | 1P027VSE-5g |
5-bromo-6-hydroxypyridine-3-sulfonyl chloride |
1261881-80-4 | 95% | 5g |
$3134.00 | 2024-07-09 |
3-Bromo-2-hydroxypyridine-5-sulfonyl chloride Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 3-Bromo-2-hydroxypyridine-5-sulfonyl chloride
Introduction to 3-Bromo-2-hydroxypyridine-5-sulfonyl chloride (CAS No: 1261881-80-4)
3-Bromo-2-hydroxypyridine-5-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No) 1261881-80-4, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including a brominated pyridine ring and a sulfonyl chloride functional group, make it a versatile building block for medicinal chemists.
The significance of 3-Bromo-2-hydroxypyridine-5-sulfonyl chloride lies in its ability to undergo a variety of chemical transformations, which are essential for constructing complex molecular architectures. The presence of both a bromine atom and a hydroxyl group on the pyridine ring provides multiple sites for functionalization, enabling the synthesis of diverse derivatives. These derivatives have been explored for their potential applications in drug discovery, particularly in the design of small-molecule inhibitors targeting various disease pathways.
In recent years, there has been a surge in research focused on developing novel treatments for chronic and infectious diseases. Among these, compounds derived from pyridine scaffolds have shown promise due to their favorable pharmacokinetic properties and biological activity. The sulfonyl chloride moiety in 3-Bromo-2-hydroxypyridine-5-sulfonyl chloride is particularly noteworthy, as it can be readily converted into sulfonamides or other sulfur-containing heterocycles through nucleophilic substitution reactions. These transformations are fundamental in medicinal chemistry, allowing for the rapid assembly of pharmacophores with enhanced binding affinity and selectivity.
One of the most compelling aspects of 3-Bromo-2-hydroxypyridine-5-sulfonyl chloride is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By leveraging the reactivity of the bromine and hydroxyl groups, researchers have been able to develop highly potent kinase inhibitors that exhibit improved efficacy and reduced toxicity compared to earlier-generation drugs. For instance, derivatives of this compound have been investigated as inhibitors of tyrosine kinases, which are implicated in various types of cancer.
Another area where 3-Bromo-2-hydroxypyridine-5-sulfonyl chloride has made a significant impact is in the development of antiviral agents. The ability to introduce diverse functional groups into the pyridine core allows for the creation of molecules that can interact with viral enzymes or receptors, thereby inhibiting viral replication. Recent studies have demonstrated that compounds derived from this scaffold can effectively target RNA-dependent RNA polymerases (RdRp) or proteases essential for viral replication cycles. This has opened up new avenues for treating viral infections such as influenza and HIV.
The synthetic utility of 3-Bromo-2-hydroxypyridine-5-sulfonyl chloride is further highlighted by its application in designing metal chelators. Metal ions such as iron and copper are involved in various pathological processes, including oxidative stress and inflammation. By incorporating chelating moieties into the molecule, researchers can develop agents that sequester these metal ions, thereby mitigating their harmful effects. For example, derivatives of this compound have been explored as potential treatments for neurodegenerative diseases where metal ion dysregulation plays a significant role.
Advances in computational chemistry have also played a pivotal role in optimizing the synthesis and applications of 3-Bromo-2-hydroxypyridine-5-sulfonyl chloride derivatives. Molecular modeling techniques allow researchers to predict the binding modes of these compounds with target proteins or enzymes, enabling rational design of more effective drug candidates. Additionally, high-throughput screening methods have facilitated the rapid identification of promising derivatives based on their biological activity. These computational tools have significantly accelerated the drug discovery process, bringing novel therapeutics to market more efficiently.
The environmental impact of chemical synthesis is another important consideration when evaluating compounds like 3-Bromo-2-hydroxypyridine-5-sulfonyl chloride. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods, solvent-free reactions, and biocatalysis are among the strategies being employed to achieve these goals. By adopting sustainable practices, researchers can ensure that the production of these valuable intermediates is both efficient and environmentally responsible.
In conclusion, 3-Bromo-2-hydroxypyridine-5-sulfonyl chloride (CAS No: 1261881-80-4) is a multifaceted compound with broad applications in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to evolve, new applications and synthetic strategies will undoubtedly emerge, further solidifying its importance in drug discovery and development.
1261881-80-4 (3-Bromo-2-hydroxypyridine-5-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)